Cas no 96107-94-7 (1H-Tetrazole-5-carboxylic acid ethyl ester sodium salt)

• Product Name: 1H-Tetrazole-5-carboxylic acid ethyl ester sodium salt
• CAS No: 96107-94-7
• MF: C₄H₆N₄NaO₂
• MW: 165.105810642242
• MDL: MFCD02683105
• CID: 91115
• PubChem ID: 10888256
• Update Time: 2025-11-06

1H-Tetrazole-5-carboxylic acid ethyl ester sodium salt Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole-5-carboxylic acid ethyl ester sodium salt
• Tetrazolecarboxylicacidethylestersodiumsalt
• 2H-Tetrazole-5-carboxylic acid ethyl ester sodium salt
• Ethyl 1H-tetrazole-5-carboxylate sodium salt
• ETHYL TETRAZOLE-5-CARBOXYLATE SODIUM SALT
• Tetrazole-5-carboxylicacidethylestersodiumsalt
• 1H-Tetrazole-5-carboxylic acid, ethyl ester, sodium salt (9CI)
• Ethyl 1-sodio-1H-1,2,3,4-tetrazole-5-carboxylate
• Ethyl 5-tetrazolecarboxylate sodium
• SCHEMBL3672990
• sodium 5-(ethoxycarbonyl)tetrazol-1-ide
• CS-0458394
• E86448
• SY265360
• sodium;ethyl 1,2,3-triaza-4-azanidacyclopenta-2,5-diene-5-carboxylate
• 1H-Tetrazole-5-Carboxylicacid ethylester sodium salt
• 96107-94-7
• AKOS015969333
• MFCD02683105

• MDL： MFCD02683105
• Inchi： 1S/C4H6N4O2.Na/c1-2-10-4(9)3-5-7-8-6-3;/h2H2,1H3,(H,5,6,7,8);
• InChI Key： WDUYZCSZENDSPG-UHFFFAOYSA-N
• SMILES： [Na].O=C(C1NN=NN=1)OCC

Computed Properties

• Exact Mass: 164.03100
• Monoisotopic Mass: 141.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 2
• Topological Polar Surface Area: 81.7

Experimental Properties

• Color/Form: powder
• Melting Point: 229-231°C (dec.)
• Boiling Point: 143.2°Cat760mmHg
• Flash Point: 40.4°C
• PSA: 69.90000
• LogP: -0.83780
• Solubility: Not determined

1H-Tetrazole-5-carboxylic acid ethyl ester sodium salt Security Information

• Hazard Statement： Flammable
• Hazardous Material transportation number：1325
• Hazard Category Code： 11
• Safety Instruction： S7-S33-S60
• Hazardous Material Identification：
• Risk Phrases：R11
• Packing Group：III
• Safety Term：4.1
• HazardClass：4.1
• PackingGroup：III

Additional information on 1H-Tetrazole-5-carboxylic acid ethyl ester sodium salt

Introduction to 1H-Tetrazole-5-carboxylic acid ethyl ester sodium salt (CAS No. 96107-94-7)

1H-Tetrazole-5-carboxylic acid ethyl ester sodium salt (CAS No. 96107-94-7) is a versatile compound with significant applications in various fields, including pharmaceuticals, organic synthesis, and materials science. This compound is a sodium salt of the ethyl ester of 1H-tetrazole-5-carboxylic acid, which imparts unique chemical and physical properties that make it valuable in a wide range of research and industrial processes.

The chemical structure of 1H-Tetrazole-5-carboxylic acid ethyl ester sodium salt consists of a tetrazole ring, an ethyl ester group, and a sodium ion. The tetrazole ring is known for its high stability and reactivity, making it a key functional group in many pharmaceuticals and agrochemicals. The ethyl ester group adds solubility and reactivity, while the sodium ion enhances the compound's solubility in aqueous media.

In the pharmaceutical industry, 1H-Tetrazole-5-carboxylic acid ethyl ester sodium salt has gained attention due to its potential as an intermediate in the synthesis of various drugs. Tetrazoles are often used to mimic carboxylic acid functionalities in drug molecules, which can improve their pharmacokinetic properties such as solubility, stability, and bioavailability. Recent studies have shown that compounds containing tetrazole moieties exhibit promising activities in treating cardiovascular diseases, diabetes, and cancer.

For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of tetrazole-containing compounds as potent inhibitors of angiotensin-converting enzyme (ACE), which is crucial for managing hypertension. The researchers found that derivatives of 1H-Tetrazole-5-carboxylic acid ethyl ester sodium salt showed enhanced inhibitory activity compared to traditional ACE inhibitors. This finding underscores the potential of this compound as a lead molecule for developing more effective antihypertensive drugs.

In addition to its pharmaceutical applications, 1H-Tetrazole-5-carboxylic acid ethyl ester sodium salt is also used in organic synthesis as a building block for constructing complex molecules. Its reactivity and stability make it an ideal starting material for various synthetic transformations. For example, it can be used in coupling reactions to form amides or esters, which are essential components in many natural products and synthetic polymers.

The material science community has also shown interest in 1H-Tetrazole-5-carboxylic acid ethyl ester sodium salt. Tetrazoles are known for their high energy density and thermal stability, which make them suitable for use in energetic materials such as explosives and propellants. However, the focus on safety and environmental concerns has led researchers to explore less hazardous alternatives. In this context, the compound's unique properties have been leveraged to develop safer energetic materials with improved performance characteristics.

A recent study published in the Journal of Applied Polymer Science demonstrated the use of 1H-Tetrazole-5-carboxylic acid ethyl ester sodium salt as a functional monomer in the synthesis of polymeric materials with enhanced mechanical properties. The researchers found that incorporating this compound into polymer chains resulted in materials with increased tensile strength and elasticity. These findings have significant implications for applications in aerospace, automotive, and biomedical industries.

In summary, 1H-Tetrazole-5-carboxylic acid ethyl ester sodium salt (CAS No. 96107-94-7) is a multifaceted compound with a wide range of applications across various fields. Its unique chemical structure and properties make it an invaluable tool in pharmaceutical research, organic synthesis, and material science. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern scientific endeavors.